molecular formula C15H20N2O2 B7512041 1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone

1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone

Cat. No. B7512041
M. Wt: 260.33 g/mol
InChI Key: TZPMHJJPRTXVEP-UHFFFAOYSA-N
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Description

1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone, also known as DMPE, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMPE is a piperazine derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments.

Mechanism of Action

1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone's mechanism of action is not fully understood, but it is believed to act through multiple pathways. It has been shown to increase the expression of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which promotes the survival and growth of neurons. 1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitters, such as dopamine, serotonin, and norepinephrine. It has also been shown to increase the levels of acetylcholine, a neurotransmitter that is important for memory and learning. 1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone has been shown to improve cognitive function in animal models of Alzheimer's disease and stroke.

Advantages and Limitations for Lab Experiments

1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone has several advantages for laboratory experiments, including its high purity and stability, which make it suitable for long-term studies. It also has low toxicity and is well-tolerated in animal models. However, 1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone's solubility in water is limited, which may limit its use in certain experiments.

Future Directions

There are several future directions for 1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone research, including further investigation of its mechanism of action and its potential use in the treatment of various neurological disorders. 1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone's potential use as a neuroprotective agent in traumatic brain injury and spinal cord injury is also an area of interest. Additionally, the development of novel 1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone derivatives with improved solubility and pharmacokinetic properties may enhance its therapeutic potential.
Conclusion
In conclusion, 1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments have been extensively studied. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone can be synthesized through various methods, including the reaction of 2,3-Dimethylbenzoyl chloride with piperazine in the presence of a base, such as triethylamine, or by reacting piperazine with 2,3-Dimethylbenzoyl isocyanate. These methods have been optimized to achieve high yields and purity of 1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone.

Scientific Research Applications

1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and stroke. 1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone has also been investigated for its potential use in the treatment of depression and anxiety disorders.

properties

IUPAC Name

1-[4-(2,3-dimethylbenzoyl)piperazin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N2O2/c1-11-5-4-6-14(12(11)2)15(19)17-9-7-16(8-10-17)13(3)18/h4-6H,7-10H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TZPMHJJPRTXVEP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)C(=O)N2CCN(CC2)C(=O)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[4-(2,3-Dimethylbenzoyl)piperazin-1-yl]ethanone

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